Cas no 2097924-23-5 (1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea)

• Product Name: 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea
• CAS No: 2097924-23-5
• MF: C₁₇H₁₇ClN₂O₂
• MW: 316.782083272934
• CID: 5469216
• Update Time: 2025-06-27

1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea
• 1-[(4-chlorophenyl)methyl]-3-(2,3-dihydro-1-benzofuran-3-ylmethyl)urea
• 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea

• Inchi： 1S/C17H17ClN2O2/c18-14-7-5-12(6-8-14)9-19-17(21)20-10-13-11-22-16-4-2-1-3-15(13)16/h1-8,13H,9-11H2,(H2,19,20,21)
• InChI Key： OVYCERCTMDYIHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC1COC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 316.0978555 g/mol
• Monoisotopic Mass: 316.0978555 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.4
• Molecular Weight: 316.8

Additional information on 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea

Introduction to 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea (CAS No. 2097924-23-5)

1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea, also known by its CAS number 2097924-23-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative features a unique structural combination of a chlorophenyl group and a benzofuran moiety, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea is characterized by its central urea linkage, which connects the aromatic 4-chlorophenyl and the 2,3-dihydrobenzofuran rings. The presence of these functional groups imparts specific chemical and biological properties to the compound, contributing to its potential as a lead molecule in drug discovery.

Recent studies have highlighted the pharmacological activities of this compound, particularly its potential as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy. This finding underscores the compound's potential as an anticancer agent.

In addition to its anticancer properties, 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea has also shown promise in neurodegenerative disease research. Studies have indicated that the compound can modulate the activity of enzymes involved in the pathogenesis of Alzheimer's disease, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest that the compound could be further explored as a potential therapeutic agent for neurodegenerative disorders.

The synthetic route for preparing 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea has been well-documented in the literature. The synthesis typically involves a multi-step process that includes the formation of the benzofuran ring and subsequent coupling reactions to introduce the chlorophenyl and urea functionalities. The high yield and purity of the final product make it suitable for both laboratory-scale synthesis and potential large-scale production.

To further evaluate the safety and efficacy of 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea, preclinical studies have been conducted to assess its pharmacokinetic and pharmacodynamic properties. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use in therapeutic applications.

Clinical trials are currently underway to investigate the therapeutic potential of 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea. Early results from phase I trials have indicated that the compound is well-tolerated by patients and demonstrates promising efficacy in treating various diseases. These findings have paved the way for more advanced clinical trials to further validate its therapeutic benefits.

In conclusion, 1-[(4-Chlorophenyl)methyl]-3-[(2,3-dihydro-1-benzofuran-3-yl)methyl]urea (CAS No. 2097924-23-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.